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Compound of Interest

Compound Name: Isobutyl acetate

Cat. No.: B127547

Application Notes and Protocols for Isobutyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl acetate (IUPAC name: 2-methylpropyl acetate) is a colorless, flammable liquid with a
characteristic fruity odor.[1] It is widely used as a solvent in the production of lacquers,
coatings, adhesives, and in the pharmaceutical industry as an extraction solvent.[2] Due to its
flammable nature and potential health hazards, strict adherence to proper handling and storage
procedures is crucial to ensure laboratory safety. These application notes provide detailed
protocols for the safe handling, storage, and disposal of isobutyl acetate in a laboratory
setting.

Quantitative Data Summary

A comprehensive understanding of the physicochemical properties of isobutyl acetate is
essential for its safe handling. The following table summarizes key quantitative data:
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Property

Value

Molecular Formula

CeH1202

Molecular Weight 116.16 g/mol [3]
Boiling Point 115-117 °CJ3]
Flash Point 18 °C (64 °F)[1]

Autoignition Temperature

423 °C (793 °F)[4]

Vapor Pressure

20.68 mmHg at 25 °C[4]

Water Solubility

0.6% at 25 °C[4]

Lower Explosive Limit (LEL)

2.4%][4]

Upper Explosive Limit (UEL)

10.5%][4]

Specific Gravity

0.871 at 20 °C[4]

NIOSH REL (TWA)

150 ppm (700 mg/m3)

OSHA PEL (TWA)

150 ppm (700 mg/m3)

Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of

isobutyl acetate in the laboratory.
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Caption: Workflow for safe handling and storage of isobutyl acetate.
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Experimental Protocol: Isobutyl Acetate as an
Extraction Solvent

This protocol details the use of isobutyl acetate for the extraction of a non-polar compound
from an aqueous solution.

1. Materials:

» Isobutyl acetate

e Aqueous solution containing the compound of interest
e Separatory funnel

» Beakers

e Erlenmeyer flask

e Sodium sulfate (anhydrous)

e Rotary evaporator

o Personal Protective Equipment (PPE): solvent-resistant gloves (e.qg., nitrile), safety goggles,
lab coat.[2][5]

2. Procedure:

e Preparation: Don all required PPE.[3] Ensure the work will be conducted in a certified
chemical fume hood.[3]

o Extraction:
1. Place the aqueous solution in a separatory funnel.
2. Add an appropriate volume of isobutyl acetate to the separatory funnel.

3. Stopper the funnel and gently invert it several times to mix the layers, venting frequently to
release pressure.
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4. Place the separatory funnel in a ring stand and allow the layers to separate completely.
5. Carefully drain the lower aqueous layer into a beaker.

6. Drain the upper organic layer (isobutyl acetate containing the extracted compound) into a
clean, dry Erlenmeyer flask.

Drying: Add a small amount of anhydrous sodium sulfate to the organic layer to remove any
residual water. Swirl the flask gently.

Solvent Removal:

1. Decant the dried organic layer into a round-bottom flask.

2. Remove the isobutyl acetate using a rotary evaporator under reduced pressure.
3. The isolated compound will remain in the round-bottom flask.

Waste Disposal:

1. Collect all isobutyl acetate waste, including the aqueous layer if it contains significant
amounts of the solvent, in a designated, labeled hazardous waste container.[5][6]

2. Dispose of the waste according to institutional and local regulations.[7]

Detailed Protocols
Storage Protocol

Location: Store isobutyl acetate in a cool, dry, well-ventilated area designated for flammable
liquids.[2][7][8] This area should be away from heat, sparks, open flames, and direct sunlight.

[5]18]

Containers: Keep containers tightly closed to prevent the escape of vapors.[7][8] Containers
should be made of a material compatible with isobutyl acetate.

Segregation: Store isobutyl acetate separately from incompatible materials such as
oxidizing agents (e.g., peroxides, nitrates), strong acids (e.g., sulfuric acid, nitric acid), and
strong bases (e.g., sodium hydroxide).[2][5]
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o Grounding: Metal containers used for transferring isobutyl acetate should be grounded and
bonded to prevent static discharge, which can be an ignition source.[5][6]

Spill Response Protocol

e Immediate Actions:
o Evacuate all non-essential personnel from the spill area.[5]

o Remove all sources of ignition immediately (e.g., turn off hot plates, unplug electrical
equipment).[5][7]

o Ensure the area is well-ventilated.[5]
o Containment and Cleanup:

o Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly
ventilated area.

o Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite.[5][7][9] Do not use combustible materials like paper towels to absorb the bulk
of the spill.

o Carefully collect the absorbed material using non-sparking tools and place it in a labeled,
sealed container for hazardous waste disposal.[6][7]

o Decontamination:

o Wash the spill area with soap and water once the bulk of the material has been removed.

[5]
o Place all contaminated cleaning materials in the hazardous waste container.

o Reporting: Report the spill to the laboratory supervisor and the appropriate institutional
safety office.

Hazard Mitigation Workflow
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The following diagram outlines the logical steps to mitigate hazards associated with isobutyl

acetate.

Hazard Identification

Highly Flammable Liquid Reactivity with Incompatibles

Health Hazards (Drowsiness, Irritation)

Emergency Preparedness

Spill Kit Available |«

C‘;mtrol Measures

Engineering Controls (Fume Hood)

A4 A

Administrative Controls (SOPs, Training)

\

A4

Personal Protective Equipment |«

Fire Extinguisher (CO2, Dry Chemical)

A4

Eyewash and Safety Shower

A4

Emergency Contact Information Posted

Click to download full resolution via product page

Caption: Hazard mitigation workflow for isobutyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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